Cas no 2098105-49-6 (1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carbonitrile
• CAS No: 2098105-49-6
• MF: C₁₁H₇F₂N₃
• MW: 219.190188646317
• CID: 5728766
• PubChem ID: 121211341
• Update Time: 2023-10-27

1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026721455
• 2-(difluoromethyl)-5-phenylpyrazole-3-carbonitrile
• 2098105-49-6
• 1-(difluoromethyl)-3-phenyl-1H-pyrazole-5-carbonitrile
• F2198-1328
• 1H-Pyrazole-5-carbonitrile, 1-(difluoromethyl)-3-phenyl-

• Inchi： 1S/C11H7F2N3/c12-11(13)16-9(7-14)6-10(15-16)8-4-2-1-3-5-8/h1-6,11H
• InChI Key： GBIAAYWSYYCMST-UHFFFAOYSA-N
• SMILES： FC(N1C(C#N)=CC(C2C=CC=CC=2)=N1)F

Computed Properties

• Exact Mass: 219.06080356g/mol
• Monoisotopic Mass: 219.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 330.5±42.0 °C(Predicted)
• pka: -5.74±0.19(Predicted)